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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive details on the solubility of the Janus kinase

(JAK) inhibitor, AG-494, in commonly used laboratory solvents, Dimethyl Sulfoxide (DMSO)

and ethanol. This document also outlines detailed protocols for the preparation of stock

solutions and describes the key signaling pathway affected by this inhibitor.

AG-494: Quantitative Solubility Data
The solubility of AG-494 in DMSO and ethanol is a critical parameter for the design and

execution of in vitro and in vivo experiments. The following table summarizes the quantitative

solubility of AG-494 in these solvents.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Special
Considerations

DMSO 100 mg/mL 356.79 mM

Ultrasonic agitation is

recommended to

achieve complete

dissolution.[1]

Ethanol 1.4 mg/mL 5 mM

Sonication is

recommended to aid

dissolution.[2]
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Experimental Protocols
Accurate and reproducible experimental results rely on the correct preparation of AG-494
solutions. Below are detailed protocols for preparing stock and working solutions.

Protocol 1: Preparation of a High-Concentration AG-494
Stock Solution in DMSO
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in aqueous media for in vitro assays.

Materials:

AG-494 powder (CAS No. 133550-35-3)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptically weigh the desired amount of AG-494 powder into a sterile vial.

Add the calculated volume of anhydrous, sterile DMSO to achieve a final concentration of

100 mg/mL.

Vortex the solution vigorously for 1-2 minutes.

Place the vial in an ultrasonic water bath and sonicate for 10-15 minutes to ensure complete

dissolution.[1]

Visually inspect the solution to ensure no particulate matter is present.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1664427?utm_src=pdf-body
https://www.benchchem.com/product/b1664427?utm_src=pdf-body
https://www.benchchem.com/product/b1664427?utm_src=pdf-body
https://www.benchchem.com/product/b1664427?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101042/AG-494-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of AG-494 Working Solutions for
In Vitro Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution into cell culture media for

treating cells.

Materials:

AG-494 stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Thaw a single-use aliquot of the AG-494 DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the

desired final working concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A preliminary vehicle control

experiment is recommended to determine the tolerance of your specific cell line to DMSO.

Gently mix the working solutions by pipetting up and down. Do not vortex, as this can cause

foaming of the medium.

Apply the freshly prepared working solutions to your cell cultures as per your experimental

design.
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Signaling Pathway and Experimental Workflow
Diagrams
Visual representations of the biological context and experimental procedures are provided

below to enhance understanding.
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Experimental Workflow for AG-494 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh AG-494 Powder

Add DMSO (100 mg/mL)

Vortex Vigorously

Sonicate until Dissolved

Aliquot for Storage

Store at -20°C / -80°C

Thaw Stock Aliquot

For Experiment

Serially Dilute in Culture Medium

Apply to Cells

Click to download full resolution via product page

Caption: Workflow for preparing AG-494 stock and working solutions.
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Caption: AG-494 inhibits the JAK/STAT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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